molecular formula C22H20ClNO4S2 B4547934 N-{2,2-bis[(4-methylphenyl)sulfonyl]vinyl}-4-chloroaniline

N-{2,2-bis[(4-methylphenyl)sulfonyl]vinyl}-4-chloroaniline

Cat. No.: B4547934
M. Wt: 462.0 g/mol
InChI Key: HQVWVKQBDVOMLB-UHFFFAOYSA-N
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Description

N-{2,2-bis[(4-methylphenyl)sulfonyl]vinyl}-4-chloroaniline is a useful research compound. Its molecular formula is C22H20ClNO4S2 and its molecular weight is 462.0 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 461.0522282 g/mol and the complexity rating of the compound is 735. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Electrophoretic and Biocompatible Polymeric Materials Electrophoretic deposition techniques have been utilized with poly(2-oxazoline)s, initiated by perfluoroalkanesulfoneimides, to create biocompatible coatings. These materials have potential in biomedical applications due to their ability to form selective coatings on stainless steel, which could be relevant for medical implants and devices T. Hayashi & A. Takasu, 2015.

Water Treatment and Membrane Technology Sulfonated thin-film composite nanofiltration membranes, incorporating sulfonated aromatic diamine monomers, have shown improved water flux and dye rejection capabilities. This technology is particularly significant for the treatment of dye-contaminated water, demonstrating the role of sulfone derivatives in environmental remediation Yang Liu et al., 2012.

Advanced Material Synthesis Synthesis of polyarylamines through vinylogous nucleophilic substitution polymerization of bis(4-chloro-3-nitrophenyl) sulfone with diamines showcases the application of sulfone derivatives in creating high molecular weight polymers with unique properties, such as solubility in polar aprotic solvents and thermal stability Y. Imai et al., 1977.

Electronics and Photonics The use of bis-sulfone small molecules as hosts in blue-green organic light-emitting devices underscores the significance of sulfone derivatives in the development of high-efficiency electrophosphorescent materials. This research could be relevant to the design and optimization of display technologies and lighting systems Sung‐Jin Kim et al., 2011.

Properties

IUPAC Name

N-[2,2-bis-(4-methylphenyl)sulfonylethenyl]-4-chloroaniline
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H20ClNO4S2/c1-16-3-11-20(12-4-16)29(25,26)22(15-24-19-9-7-18(23)8-10-19)30(27,28)21-13-5-17(2)6-14-21/h3-15,24H,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HQVWVKQBDVOMLB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)C(=CNC2=CC=C(C=C2)Cl)S(=O)(=O)C3=CC=C(C=C3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H20ClNO4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

462.0 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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N-{2,2-bis[(4-methylphenyl)sulfonyl]vinyl}-4-chloroaniline
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N-{2,2-bis[(4-methylphenyl)sulfonyl]vinyl}-4-chloroaniline
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N-{2,2-bis[(4-methylphenyl)sulfonyl]vinyl}-4-chloroaniline
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N-{2,2-bis[(4-methylphenyl)sulfonyl]vinyl}-4-chloroaniline
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N-{2,2-bis[(4-methylphenyl)sulfonyl]vinyl}-4-chloroaniline

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